Cas no 760211-65-2 (1,3-Dioxolane,2-(3,4-difluorophenyl)-2-methyl-(9CI))

• Product Name: 1,3-Dioxolane,2-(3,4-difluorophenyl)-2-methyl-(9CI)
• CAS No: 760211-65-2
• MF: C₁₀H₁₀F₂O₂
• MW: 200.182010173798
• MDL: MFCD18805857
• CID: 982349
• Update Time: 2025-05-30

1,3-Dioxolane,2-(3,4-difluorophenyl)-2-methyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolane,2-(3,4-difluorophenyl)-2-methyl-(9CI)
• 2-(3,4-Difluorophenyl)-2-methyl-1,3-dioxolane

• MDL： MFCD18805857
• Inchi： 1S/C10H10F2O2/c1-10(13-4-5-14-10)7-2-3-8(11)9(12)6-7/h2-3,6H,4-5H2,1H3
• InChI Key： CTUDQXUHOJIWNW-UHFFFAOYSA-N
• SMILES： O1CCOC1(C1=CC=C(F)C(F)=C1)C

Additional information on 1,3-Dioxolane,2-(3,4-difluorophenyl)-2-methyl-(9CI)

Comprehensive Guide to 1,3-Dioxolane,2-(3,4-difluorophenyl)-2-methyl-(9CI) (CAS No. 760211-65-2)

1,3-Dioxolane,2-(3,4-difluorophenyl)-2-methyl-(9CI) (CAS No. 760211-65-2) is a specialized organic compound with a unique molecular structure that combines a dioxolane ring with a difluorophenyl moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. Researchers and industry professionals frequently search for information on its synthesis, applications, and safety profile, making it a trending topic in chemical forums and academic discussions.

The 1,3-dioxolane core in this compound is known for its stability and ability to act as a protecting group in organic synthesis. The addition of the 3,4-difluorophenyl group enhances its reactivity, making it valuable for constructing complex molecules. With the growing demand for fluorinated compounds in drug discovery—driven by their improved metabolic stability and bioavailability—1,3-Dioxolane,2-(3,4-difluorophenyl)-2-methyl-(9CI) has become a subject of interest for medicinal chemists.

One of the most common queries about this compound revolves around its synthetic routes. It can be prepared through the condensation of 3,4-difluorobenzaldehyde with 2-methyl-1,3-propanediol under acidic conditions. The reaction typically yields high purity when optimized, which is critical for downstream applications. Another frequently asked question is about its solubility and stability—this compound is soluble in common organic solvents like dichloromethane and ethanol but should be stored under inert conditions to prevent degradation.

In the pharmaceutical sector, 1,3-Dioxolane,2-(3,4-difluorophenyl)-2-methyl-(9CI) is explored as a building block for small-molecule inhibitors and pro-drugs. Its fluorinated aromatic ring is particularly useful in designing compounds targeting kinases and GPCRs, which are hot topics in cancer and CNS drug research. Additionally, agrochemical companies investigate its derivatives for developing next-generation pesticides with improved environmental profiles.

From a market perspective, the demand for fluorinated intermediates like this compound is rising, driven by advancements in green chemistry and sustainable synthesis. Suppliers and manufacturers often highlight its high purity (>98%) and scalability, addressing the needs of industrial clients. SEO-optimized searches related to this compound include "buy 1,3-Dioxolane difluorophenyl derivative" and "CAS 760211-65-2 supplier," reflecting commercial interest.

Safety and handling are also key concerns for users. While not classified as hazardous under standard regulations, proper lab practices—such as using gloves and ventilation—are recommended when handling 1,3-Dioxolane,2-(3,4-difluorophenyl)-2-methyl-(9CI). Its non-toxic nature and compatibility with green chemistry principles make it a preferable choice for eco-conscious researchers.

In summary, 1,3-Dioxolane,2-(3,4-difluorophenyl)-2-methyl-(9CI) (CAS No. 760211-65-2) is a promising compound bridging pharmaceutical innovation and sustainable chemistry. Its unique structure, coupled with growing applications in drug discovery and agrochemicals, ensures its relevance in scientific and industrial communities. For those seeking detailed technical data or procurement options, focusing on keywords like "fluorinated dioxolane uses" or "760211-65-2 synthesis" will yield targeted results.